(4aS,7aS)-6-Benzyloctahydro-1H-pyrrolo[3,4-b]pyridine

• IUPAC Name: (4aS,7aS)-6-benzyl-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridine
• InChI: InChI=1S/C14H20N2/c1-2-5-12(6-3-1)9-16-10-13-7-4-8-15-14(13)11-16/h1-3,5-6,13-15H,4,7-11H2/t13-,14+/m0/s1
• InChI Key: AFYZAHZKOFBVLE-UONOGXRCSA-N
• Canonical SMILES: C1CC2CN(CC2NC1)CC3=CC=CC=C3
• Isomeric SMILES: C1C[C@H]2CN(C[C@H]2NC1)CC3=CC=CC=C3
• Molecular Formula: C14H20N2
• DSSTOX Substance ID: DTXSID501177647
• Molecular Weight: 216.32 g/mol
• CAS RN: 151213-39-7

Description

“(4aS,7aS)-6-Benzyloctahydro-1H-pyrrolo[3,4-b]pyridine” is a chemical compound with the molecular formula C14H20N2. It has an average mass of 216.322 Da and a monoisotopic mass of 216.162643 Da.

Molecular Structure Analysis

The molecule contains a total of 38 bonds. There are 18 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 secondary amine (aliphatic), 1 tertiary amine (aliphatic), and 1 Pyrrolidine.

Physical And Chemical Properties Analysis

The compound has a density of 1.0±0.1 g/cm3, a boiling point of 322.2±17.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C. It has an enthalpy of vaporization of 56.4±3.0 kJ/mol and a flash point of 130.8±11.9 °C. The index of refraction is 1.558, and the molar refractivity is 66.4±0.3 cm3. It has 2 H bond acceptors, 1 H bond donor, and 2 freely rotating bonds.

Scientific Research Applications

Semiconductor Materials

Zhou et al. (2019) synthesized novel nitrogen-embedded small molecules, including derivatives of 1H-pyrrolo[2,3-b]pyridine, to study their electrochemical, self-assembly, and carrier transport properties. These compounds were used to create field-effect transistors showing n-channel transport characteristics (Zhou et al., 2019).

Antitumor Agents

Wang et al. (2013) designed a series of pyrrolo[2,3-d]pyrimidines, similar in structure to (4aS,7aS)-6-Benzyloctahydro-1H-pyrrolo[3,4-b]pyridine, as targeted antitumor agents. These compounds showed selective cellular uptake via folate receptors and inhibited purine nucleotide biosynthesis, demonstrating potential as antitumor agents (Wang et al., 2013).

Fungicidal Activity

Minakata et al. (1992) investigated the functionalization of 1H-pyrrolo[2,3-b]pyridine (7-azaindole), which is structurally related to the compound of interest. They synthesized derivatives with high fungicidal activity, suggesting potential agricultural applications (Minakata et al., 1992).

Organic Synthesis

Goto et al. (1991) synthesized various 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones, related to the compound , exploring their reactions with nucleophiles. This work contributes to the broader field of organic synthesis and the development of new synthetic methodologies (Goto et al., 1991).

Pharmaceutical Intermediate Synthesis

Li et al. (2014) developed an efficient route for preparing (4aR,7aS)-6-benzyltetrahydro-1H-pyrrolo[3,4-b]pyridine-5,7(6H,7aH)-dione, an intermediate in the synthesis of the antibiotic moxifloxacin. This highlights the compound's significance in pharmaceutical manufacturing (Li et al., 2014).

Safety and Hazards

The compound is labeled with the pictogram for “Skull and Crossbones”, indicating that it is toxic if swallowed. The safety information includes the signal word “Danger” and the hazard statement H301. The precautionary statements include P301+P310, which advise to call a POISON CENTER or doctor if the compound is swallowed.

Synthesis routes and methods I

Procedure details

44 g (about 0.18 mol) of crude or pure 6-benzyl-5,7-dioxo-octahydropyrrolo[3,4-b ]pyridine are reduced with 15.2 g (0.40 mol ) of lithium aluminum hydride in 390 ml of absolute tetrahydrofuran in the course of 10 hours in accordance with the working instructions of Example Ic. 4.4 g of a colorless oil having a boiling point of 93°-95° C./0.06 mbar are obtained on distillation.

Synthesis routes and methods II

Procedure details

To a solution of LiAlH4 (1.20 g) in THF was added slowly 6-benzyltetrahydro-1H-pyrrolo[3,4-b]pyridine-5,7(6H,7aH)-dione (3.00 g) at 0° C. The reaction mixture was refluxed for 6 h under N2, and then cooled to rt. The reaction mixture was quenched with water at 0° C. and filtered. The filtrate was concentrated in vacuo and the residue was chromatographed with a silica gel column (eluting agent: 10:1 (v/v) EA/MeOH) to give the title compound as yellow oil (1.50 g, 47.00%), HPLC: 90.00%. The compound was characterized by the following spectroscopic data: MS (ESI, pos. ion) m/z: 217.1 (M+1); 1H NMR (400 MHz, CDCl3) δ: 1.49-1.50 (m, 2H), 1.63-1.66 (m, 2H), 2.76-2.88 (m, 2H), 1.90 (s, 1H), 2.17-2.19 (m, 1H), 2.52-2.63 (m, 4H), 2.74 (t, J=10.4 Hz, 1H), 2.81-2.84 (m, 1H), 2.95-2.98 (m, 1H), 3.21-3.22 (m, J=4.0 Hz), 3.66 (q, J=12.6 Hz, 1H), 7.22-7.34 (m, 5H) ppm.

Synthesis routes and methods III

Procedure details

In 50 ml of anhydrous THF was suspended 4.9 g of lithium aluminum hydride, and a solution of 3 g of 6-benzyl -5,7-dioxo-octahydropyrrolo[3.4-b]pyridine in 50 ml of anhydrous THF was added thereto dropwise with stirring while cooling with ice. After the addition, the reaction mixture was heated under reflux for 6 hours. After completion of the reaction, 4.9 ml of water, 4.9 ml of aqueous ammonia, and 15 ml of water were added to the reaction mixture in this order while cooling with ice, followed by stirring for 30 minutes. The reaction mixture was filtered through Celite®, and the filter cake was washed with THF (100 ml×4). The combined filtrate and washings were dried over anhydrous sodium sulfate and concentrated to yield 2.49 g of the titled compound as an oily substance.